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Compound of Interest

Compound Name:
5-Methyl-2-

(trifluoromethyl)benzoic acid

Cat. No.: B178108 Get Quote

Essential Safety and Handling Guide for 5-
Methyl-2-(trifluoromethyl)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 5-Methyl-2-(trifluoromethyl)benzoic acid (CAS No. 120985-68-4). Adherence to

these procedures is vital for ensuring personnel safety and minimizing environmental impact.

Hazard Summary
5-Methyl-2-(trifluoromethyl)benzoic acid is classified with the following hazards:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b178108?utm_src=pdf-interest
https://www.benchchem.com/product/b178108?utm_src=pdf-body
https://www.benchchem.com/product/b178108?utm_src=pdf-body
https://www.fishersci.se/store/msds?partNumber=11411310&countryCode=SE&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2656403&productDescription=2-METHL-5-TRIFLROMETHL+BEN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.se/store/msds?partNumber=11411310&countryCode=SE&language=en
https://www.fishersci.se/store/msds?partNumber=11411310&countryCode=SE&language=en
https://www.fishersci.se/store/msds?partNumber=11411310&countryCode=SE&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2656403&productDescription=2-METHL-5-TRIFLROMETHL+BEN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the recommended personal protective equipment for handling

this compound.

Protection Type Equipment
Specifications and Use
Case

Eye and Face Protection

Chemical safety goggles or

safety glasses with side-

shields.

Must be worn at all times in the

laboratory. Use equipment

tested and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[1][3]

Hand Protection Chemical-resistant gloves.

Protective gloves are required.

[1] Always inspect gloves prior

to use and use proper glove

removal technique to avoid

skin contact.[3] Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[3]

Body Protection
Laboratory coat, long-sleeved

clothing.

Wear appropriate protective

clothing to prevent skin

exposure.[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

To be used when facing

concentrations above the

exposure limit or when

adequate ventilation is not

available.[1] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[4]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following operational procedures is mandatory for the safe handling of 5-
Methyl-2-(trifluoromethyl)benzoic acid.

1. Engineering Controls and Preparation:

Always handle this chemical in a well-ventilated area, preferably within a chemical fume

hood.[4]

Ensure that an eyewash station and a safety shower are readily accessible.[4]

Before starting any work, ensure all necessary PPE is available and in good condition.

2. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust.[4] Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling and before breaks.[1][3]

Do not eat, drink, or smoke in the laboratory.[1]

3. Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1][2]

4. First Aid Measures:

If on skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin

irritation persists, call a physician.[1][2]

If in eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][2]
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If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1][2]

If swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[1][2]

Disposal Plan
Proper disposal of 5-Methyl-2-(trifluoromethyl)benzoic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[1]

2. Disposal Method:

Dispose of contents/container to an approved waste disposal plant.[2]

Do not let the product enter drains.[3][4]

3. Contaminated Clothing:

Remove and wash contaminated clothing and gloves, including the inside, before re-use.[1]

Visual Safety Guides
The following diagrams illustrate key safety workflows for handling 5-Methyl-2-
(trifluoromethyl)benzoic acid.
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Caption: Workflow for handling 5-Methyl-2-(trifluoromethyl)benzoic acid.
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Caption: Emergency plan for spills of 5-Methyl-2-(trifluoromethyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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